Hard ferrite magnetic insulators revealing giant coercivity and sub-terahertz natural ferromagnetic resonance at 5–300 K†
Materials Horizons Pub Date: 2023-02-24 DOI: 10.1039/D3MH00089C
Abstract
The temperature behavior of the magnetic properties is crucial for the application of magnetic materials. Recently, giant room temperature coercivities (20–36 kOe) and sub-terahertz natural ferromagnetic resonance (NFMR) frequencies (160–250 GHz) were observed for single-domain M-type hexaferrites with high aluminum substitution. Herein, the temperature dependences of the magnetic properties and natural ferromagnetic resonance are studied at 5–300 K for single-domain Sr1−x/12Cax/12Fe12−xAlxO19 (x = 1.5–5.5) particles. It is shown that the samples maintain their magnetic hardness over the whole temperature range. The coercivity and NFMR frequencies have a maximum shifting to the low-temperature region with a rise in aluminum concentration. The highest coercivity of 42 kOe and the maximum NFMR frequency of 297 GHz are observed for x = 5.5 at 180 K.
Recommended Literature
- [1] Front cover
- [2] Assembly of multi-walled carbon nanotubes–ZnSe quantum dot hybrids for a paeonol electrochemical sensor
- [3] Effects of the environment on the photochromic behaviour of a novel indeno-fused naphthopyran
- [4] TCD, a triterpenoid isolated from wild bitter gourd, reduces synaptosomal release of glutamate and protects against kainic acid-induced neuronal death
- [5] Decellularization of porcine kidney with submicellar concentrations of SDS results in the retention of ECM proteins required for the adhesion and maintenance of human adult renal epithelial cells†
- [6] The mechanism of metallic corrosion. A view suggested by Whitby's recent papers
- [7] Structural and chemical properties of half-sandwich rhodium complexes supported by the bis(2-pyridyl)methane ligand†
- [8] Electrospun nanofibers for manipulating soft tissue regeneration
- [9] Simultaneous detection of three gynecological tumor biomarkers in clinical serum samples using an ICP-MS-based magnetic immunoassay
- [10] Tellurene: its physical properties, scalable nanomanufacturing, and device applications
